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Executive Summary
In contemporary drug discovery and materials science, the strategic selection of molecular

building blocks dictates the physicochemical properties and clinical viability of downstream

targets. (3-Bromo-2-methylpropoxy)cyclohexane (CAS: 1491596-50-9) is a highly

specialized, bifunctional alkyl halide intermediate[1]. Characterized by a lipophilic cyclohexane

ring, a flexible ether linkage, and an electrophilic primary bromide, this compound serves as a

critical vector for introducing sp³-rich domains into complex molecular scaffolds.

As a Senior Application Scientist, I have designed this whitepaper to provide researchers with

an authoritative, in-depth analysis of this molecule. This guide elucidates the mechanistic

rationale behind its structural motifs, details self-validating experimental workflows for its

utilization, and establishes a framework for its integration into modern synthetic paradigms,

such as photoredox cross-coupling and classical nucleophilic substitution.
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The utility of (3-Bromo-2-methylpropoxy)cyclohexane stems from the synergistic effects of

its distinct structural domains. Table 1 summarizes its core physicochemical parameters[1].

Table 1: Core Physicochemical and Structural Data
Parameter Value Causality / Significance

CAS Number 1491596-50-9
Unique registry identifier for

procurement and compliance.

Molecular Formula C₁₀H₁₉BrO

Dictates stoichiometric

calculations and mass

spectrometry (M+ isotopic

signature due to Bromine).

Molecular Weight 235.16 g/mol

Optimal low-molecular-weight

building block, preserving the

ligand efficiency of the final

API.

InChI Key
RIYVYEZKWJVPGX-

UHFFFAOYSA-N

Standardized structural

representation for

cheminformatics.

Electrophile Type Primary Alkyl Bromide

Highly reactive toward SN2

displacement and radical

generation.

Structural Causality
The Cyclohexane Core (sp³ Enrichment): Modern medicinal chemistry heavily emphasizes

"escaping from flatland"—transitioning from planar sp² aromatic rings to three-dimensional

sp³ scaffolds. This transition correlates strongly with improved clinical success rates due to

enhanced target specificity and reduced off-target toxicity[2]. The cyclohexane ring provides

a robust, metabolically stable sp³ domain.

The Ether Linkage: The inclusion of an oxygen atom between the cyclohexane ring and the

alkyl chain acts as a hydrogen-bond acceptor. This strategically modulates the lipophilicity

(clogP) of the molecule, preventing the excessive hydrophobicity that would occur with a

pure alkane chain, thereby optimizing membrane partitioning and bioavailability[3][4].
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The 2-Methyl Branching: The methyl group adjacent to the primary bromide introduces a

stereocenter and restricts the conformational flexibility of the propyl chain. Upon binding to a

biological target, this pre-organization reduces the entropic penalty of binding, often leading

to higher affinity.

Cyclohexane Ring
(Lipophilic sp3 Core)

Ether Linkage
(H-Bond Acceptor)

  C-O Bond

2-Methyl Group
(Steric Modulator)

  Propyl Chain

Primary Bromide
(Electrophilic Center)

  C-Br Bond

Click to download full resolution via product page

Caption: Structural domains and reactivity centers of (3-Bromo-2-
methylpropoxy)cyclohexane.

Mechanistic Utility in Drug Discovery
Photoredox-Mediated Cross-Electrophile Coupling
Historically, the cross-coupling of unactivated alkyl bromides with aryl halides was plagued by

slow oxidative addition and rapid β-hydride elimination. However, recent advances in

photoredox catalysis have revolutionized the use of building blocks like (3-Bromo-2-
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methylpropoxy)cyclohexane[5]. By utilizing a photocatalyst (e.g., Iridium or Ruthenium

complexes) and visible light, the alkyl bromide undergoes a Single Electron Transfer (SET) to

generate a carbon-centered radical. This radical is readily intercepted by a Nickel co-catalyst,

enabling direct C(sp³)-C(sp²) bond formation without the need for pre-formed organometallic

reagents[5].

Classical Alkylation (SN2)
The primary bromide is an excellent leaving group for bimolecular nucleophilic substitution

(SN2). It is frequently used to alkylate phenols, amines, and thiols. The presence of the 2-

methyl group introduces mild steric hindrance; therefore, the selection of solvent and base is

critical to favor substitution over elimination (E2) pathways.

Experimental Workflows & Methodologies
The following protocols are designed as self-validating systems. Every reagent choice is

grounded in chemical causality to ensure high yield and reproducibility.

Protocol A: Nucleophilic Substitution (SN2) with a
Phenolic Substrate
Objective: To etherify a phenolic API intermediate using (3-Bromo-2-
methylpropoxy)cyclohexane.

Step-by-Step Methodology:

Preparation: In an oven-dried Schlenk flask under an inert Argon atmosphere, dissolve 1.0

equivalent of the phenolic substrate in anhydrous N,N-Dimethylformamide (DMF) (0.2 M

concentration).

Causality: DMF is a polar aprotic solvent that solvates cations effectively while leaving

anions "naked" and highly nucleophilic, accelerating the SN2 transition state.

Base Addition: Add 2.0 equivalents of Cesium Carbonate (Cs₂CO₃). Stir at room temperature

for 15 minutes.
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Causality: Cs₂CO₃ is chosen over K₂CO₃ because the larger cesium cation provides better

solubility of the phenoxide intermediate in organic solvents (the "Cesium Effect"),

maximizing nucleophilicity.

Electrophile Addition: Add 1.2 equivalents of (3-Bromo-2-methylpropoxy)cyclohexane
dropwise.

Thermal Activation: Heat the reaction mixture to 70°C for 12 hours.

Causality: The 2-methyl branching slightly hinders the primary bromide. Elevated

temperature provides the necessary activation energy to overcome this steric barrier.

Quench & Workup: Cool to room temperature, quench with distilled water, and extract with

Ethyl Acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry

over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Photoredox/Nickel Dual-Catalyzed Cross-
Coupling
Objective: Direct coupling of the alkyl bromide with an aryl iodide to form a C(sp³)-C(sp²) bond.

Step-by-Step Methodology:

Catalyst Assembly: In a glovebox, combine the Aryl Iodide (1.0 eq), (3-Bromo-2-
methylpropoxy)cyclohexane (1.5 eq), NiCl₂·glyme (10 mol%), 4,4'-di-tert-butyl-2,2'-

bipyridine (dtbbpy) (15 mol%), and the photocatalyst[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (2 mol%)

in a transparent vial.

Solvent & Reductant: Add anhydrous Dimethylacetamide (DMA) and 2.5 equivalents of an

amine base (e.g., Triethylamine) which acts as the terminal stoichiometric reductant.

Irradiation: Seal the vial, remove from the glovebox, and irradiate with 440 nm blue LEDs at

room temperature for 24 hours. A cooling fan must be used to maintain ambient temperature.

Causality: Blue light selectively excites the Ir-photocatalyst. The amine reductant

quenches the excited state, generating an Ir(II) species capable of reducing the alkyl

bromide to an alkyl radical via SET[5].
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Caption: Photoredox-mediated cross-electrophile coupling workflow for alkyl bromides.

Data Presentation: Reaction Optimization
Parameters
To ensure reproducibility, Table 2 outlines the critical optimization parameters for the utilization

of this building block in standard alkylation workflows.

Table 2: Optimization Matrix for SN2 Alkylation
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Variable
Sub-Optimal
Choice

Optimal Choice
Causality for
Optimization

Solvent Tetrahydrofuran (THF) DMF or DMSO

Polar aprotic solvents

lower the activation

energy of the SN2

transition state.

Base Triethylamine (TEA) Cs₂CO₃

Inorganic bases

prevent nucleophilic

competition (TEA can

form quaternary

ammonium salts with

the alkyl bromide).

Temperature 25°C 60°C - 80°C

Overcomes steric

hindrance from the 2-

methyl group without

inducing thermal

degradation.

Stoichiometry 1.0 eq Alkyl Bromide 1.2 - 1.5 eq

Drives the reaction to

completion; excess

volatile bromide is

easily removed during

purification.

Safety, Handling, and Storage (EHS)
As an alkylating agent, (3-Bromo-2-methylpropoxy)cyclohexane must be handled with strict

adherence to Environmental, Health, and Safety (EHS) protocols:

Toxicity: Alkyl bromides are potential alkylating agents of biological macromolecules

(DNA/proteins). Handle exclusively within a certified chemical fume hood using nitrile gloves

and safety goggles.

Storage: Store in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) at

2-8°C. Protect from direct light and moisture to prevent hydrolysis of the bromide to the
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corresponding alcohol.

Disposal: Quench residual reactive bromide with a dilute amine solution (e.g., ethanolamine)

prior to disposal in designated halogenated organic waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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